![molecular formula C15H26O3 B027353 Echinaxanthol CAS No. 102341-43-5](/img/structure/B27353.png)
Echinaxanthol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Echinaxanthol is a natural compound that is found in various plants, including Echinacea purpurea. It is a member of the xanthophyll family, which is a group of oxygenated carotenoids that possess antioxidant properties. This compound has gained significant attention in recent years due to its potential therapeutic benefits.
Mechanism of Action
The mechanism of action of Echinaxanthol is not fully understood. However, it is believed to exert its therapeutic effects through its antioxidant and anti-inflammatory properties. It has been shown to scavenge free radicals and inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been shown to possess various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune system. It has also been shown to improve cardiovascular health by reducing oxidative stress and improving lipid metabolism.
Advantages and Limitations for Lab Experiments
The advantages of using Echinaxanthol in lab experiments include its natural origin, low toxicity, and potential therapeutic benefits. However, the limitations include its low solubility in water and the need for large quantities of the compound for experiments.
Future Directions
There are several future directions for research on Echinaxanthol. These include investigating its potential as a therapeutic agent for cancer, autoimmune diseases, and cardiovascular diseases. Further research is also needed to understand its mechanism of action and to improve its solubility in water.
Conclusion
This compound is a natural compound that possesses antioxidant, anti-inflammatory, and immunomodulatory properties. It has the potential to be a therapeutic agent for various diseases, including cancer, autoimmune diseases, and cardiovascular diseases. Further research is needed to fully understand its mechanism of action and to improve its solubility in water.
Synthesis Methods
Echinaxanthol can be synthesized by extracting it from Echinacea purpurea or by chemical synthesis. The extraction method involves the use of solvents to extract the compound from the plant material. The chemical synthesis method involves the use of various chemical reactions to synthesize the compound.
Scientific Research Applications
Echinaxanthol has been extensively studied for its potential therapeutic benefits. It has been shown to possess antioxidant, anti-inflammatory, and immunomodulatory properties. These properties make it a potential candidate for the treatment of various diseases, including cancer, autoimmune diseases, and cardiovascular diseases.
properties
CAS RN |
102341-43-5 |
---|---|
Molecular Formula |
C15H26O3 |
Molecular Weight |
254.36 g/mol |
IUPAC Name |
4-[(1S,3R,4R,5S,6R,7R)-3,5-dihydroxy-1-methyl-4-propan-2-yl-7-bicyclo[4.1.0]heptanyl]butan-2-one |
InChI |
InChI=1S/C15H26O3/c1-8(2)12-11(17)7-15(4)10(6-5-9(3)16)13(15)14(12)18/h8,10-14,17-18H,5-7H2,1-4H3/t10-,11-,12-,13+,14-,15+/m1/s1 |
InChI Key |
ZZIAFVLVIODAMJ-LACSLYJWSA-N |
Isomeric SMILES |
CC(C)[C@@H]1[C@@H](C[C@]2([C@@H]([C@H]2[C@@H]1O)CCC(=O)C)C)O |
SMILES |
CC(C)C1C(CC2(C(C2C1O)CCC(=O)C)C)O |
Canonical SMILES |
CC(C)C1C(CC2(C(C2C1O)CCC(=O)C)C)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.